2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide
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Description
2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide is a useful research compound. Its molecular formula is C10H13BrN2O2 and its molecular weight is 273.13. The purity is usually 95%.
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Scientific Research Applications
Metabolism Studies
Kanamori et al. (2002) studied the metabolism of a psychoactive phenethylamine, which shares structural similarities with 2-(2-Bromo-5-methoxyphenyl)-2-(methylamino)acetamide, in rats. The study identified various metabolites, suggesting at least two metabolic pathways operative in rats for this compound (Kanamori et al., 2002).
Chemical Reactions and Transformations
In 2015, Kammel et al. examined the reactions of brominated benzolactone/lactam with 4-methoxythiobenzamide and thiourea, which can provide insights into the chemical behavior of related brominated compounds like this compound (Kammel et al., 2015).
Influence on Biofilm Formation
A 2008 study by Li Zhen-long investigated the influence of a bromo-methoxyphenyl compound on biofilm formation by Staphylococcus epidermidis on PVC material. This research suggests potential applications in controlling biofilm formation, which may be relevant to this compound (Li Zhen-long, 2008).
Antioxidant Properties
Li et al. (2012) isolated nitrogen-containing bromophenols from marine red algae, demonstrating their potent scavenging activity against radicals. This implies potential antioxidant applications for similar bromophenols, including this compound (Li et al., 2012).
Conformational Analysis and Spectroscopy
Viana et al. (2017) conducted a conformational analysis and vibrational spectroscopy study of a paracetamol analogue, providing insights into the electronic properties and vibrational mode couplings of structurally similar compounds like this compound (Viana et al., 2017).
Properties
IUPAC Name |
2-(2-bromo-5-methoxyphenyl)-2-(methylamino)acetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13BrN2O2/c1-13-9(10(12)14)7-5-6(15-2)3-4-8(7)11/h3-5,9,13H,1-2H3,(H2,12,14) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RPVRUTJDVBUGOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(C1=C(C=CC(=C1)OC)Br)C(=O)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.13 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.